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Compound of Interest

Compound Name: Resveratrol-3-O-sulfate sodium

Cat. No.: B560678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Resveratrol-3-O-sulfate, a primary metabolite of resveratrol, is increasingly recognized for its

significant biological activities. This technical guide provides an in-depth overview of

Resveratrol-3-O-sulfate sodium salt (CAS 858127-11-4), compiling essential information for

researchers and drug development professionals. The document covers its chemical and

physical properties, synthesis, biological activities with a focus on its anti-inflammatory,

antioxidant, and anti-cancer effects, and available data on its pharmacokinetics. Detailed

experimental protocols for key biological assays are provided, and all quantitative data are

summarized in structured tables for ease of reference. Furthermore, signaling pathways and

experimental workflows are visually represented through diagrams generated using the DOT

language.

Chemical and Physical Properties
Resveratrol-3-O-sulfate sodium is a salt of one of the main metabolites of resveratrol, a

naturally occurring polyphenol.[1][2][3] The sulfation of resveratrol at the 3-hydroxyl position is

a key metabolic transformation that occurs in vivo.[4]

Table 1: Physicochemical Properties of Resveratrol-3-O-sulfate Sodium
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Property Value Source

CAS Number 858127-11-4 [1][3][5][6]

Molecular Formula C₁₄H₁₁NaO₆S [1][3][5][6]

Molecular Weight 330.29 g/mol [3][5]

Formal Name

5-[(1E)-2-(4-

hydroxyphenyl)ethenyl]-1,3-

benzenediol, 1-(hydrogen

sulfate), monosodium salt

[1]

Synonyms

trans-Resveratrol 3-Sulfate

Sodium Salt, Resveratrol-3-O-

sulfate (sodium)

[3][5]

Appearance A solid [1]

Solubility Slightly soluble in DMSO [1][7]

Storage Temperature -20°C [7][8]

Synthesis
The synthesis of specific resveratrol sulfate metabolites requires a strategic approach involving

selective protection of the hydroxyl groups. A general strategy for synthesizing resveratrol

sulfates involves the protection of hydroxyl groups that are not the target for sulfation, followed

by a sulfation reaction and subsequent deprotection.

General Synthetic Strategy for Resveratrol Sulfates
A common method for the synthesis of resveratrol sulfates involves a Heck coupling reaction to

form the stilbene backbone, with appropriate protecting groups on the hydroxyl moieties. The

desired hydroxyl group is then sulfated, followed by the removal of the protecting groups. The

final step involves purification and, if required, salt formation.

Example Protocol: Synthesis of Tripotassium
Resveratrol-3,5,4'-trisulfate
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While a specific protocol for the monosodium 3-O-sulfate is not detailed in the provided results,

a published method for the synthesis of the tripotassium salt of resveratrol trisulfate offers

insight into the potential chemical steps.[4] This process involves:

Reaction Setup: The starting resveratrol material is reacted in a suitable solvent.

Sulfation: A sulfating agent is added to the reaction mixture. The reaction is then heated

under an inert atmosphere (e.g., argon) for an extended period (e.g., 120 hours).[4]

Workup: After cooling, the reaction mixture is decanted and concentrated. Water is added,

and the mixture is stirred.

Ion Exchange: The aqueous layer is concentrated and then passed through a cation-

exchange resin column (e.g., Dowex 50WX8-200) to form the desired salt (in this case,

potassium).[4]

Purification: Final purification can be achieved using techniques like size exclusion

chromatography to remove any remaining inorganic impurities.[4]

Biological Activity and Mechanism of Action
Resveratrol-3-O-sulfate exhibits a range of biological activities, including anti-inflammatory,

antioxidant, and antiproliferative effects.

Anti-inflammatory Activity
In lipopolysaccharide (LPS)-stimulated U-937 macrophage cells, Resveratrol-3-O-sulfate has

demonstrated significant anti-inflammatory properties. At a concentration of 1 µM, it was shown

to decrease the expression of pro-inflammatory cytokines.[1][7]

Table 2: Anti-inflammatory Effects of Resveratrol-3-O-sulfate (1 µM) in LPS-stimulated U-937

cells
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Cytokine % Decrease in Expression Source

IL-1α 61.2% [1][7]

IL-1β 76.6% [1][7]

IL-6 42.2% [1][7]

Furthermore, it was observed to decrease the release of TNF-α and IL-6 to levels comparable

to the parent compound, resveratrol.[1][7]

Antioxidant Activity
Resveratrol-3-O-sulfate has been shown to possess antioxidant activity in a Trolox assay.[1][7]

This suggests that it can contribute to the overall antioxidant effects observed after resveratrol

consumption.

Antiproliferative and Pro-apoptotic Activity
This metabolite has demonstrated antiproliferative effects on Caco-2 colorectal

adenocarcinoma cells in a dose-dependent manner at concentrations ranging from 10 to 100

µM.[1][7] It also induces apoptosis in these cells at concentrations of 25 and 50 µM.[1][7][9]

Interaction with mitoNEET
Resveratrol-3-O-sulfate has been identified as a ligand for the outer mitochondrial protein

mitoNEET. It displaces rosiglitazone from the thiazolidine-2,4-dione (TZD) binding pocket of

mitoNEET with an IC50 of 3.36 µM for the human protein.[1][7][9] This interaction suggests a

potential role in modulating mitochondrial function.

Enzyme Inhibition
Studies on various resveratrol sulfates have shown that they can inhibit cyclooxygenase (COX)

enzymes. Specifically, resveratrol-3-O-sulfate has been found to inhibit both COX-1 and COX-

2.[4]

Table 3: COX Enzyme Inhibition by Resveratrol-3-O-sulfate
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Enzyme IC₅₀ (µM) Source

COX-1 3.60 [4]

COX-2 7.53 [4]

Experimental Protocols
Cell Culture and LPS Stimulation for Anti-inflammatory
Assays

Cell Line: U-937 human monocytic cells.

Culture Conditions: Cells are cultured in an appropriate medium (e.g., RPMI-1640)

supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified

atmosphere with 5% CO₂.

Differentiation: U-937 monocytes can be differentiated into macrophages by treatment with

phorbol 12-myristate 13-acetate (PMA) for 48 hours.

Treatment: Differentiated macrophages are pre-treated with Resveratrol-3-O-sulfate
sodium at the desired concentration (e.g., 1 µM) for a specified time before stimulation with

lipopolysaccharide (LPS).

Cytokine Analysis: After the incubation period, the cell culture supernatant is collected to

measure the levels of secreted cytokines (e.g., TNF-α, IL-6) using an enzyme-linked

immunosorbent assay (ELISA). The cells can be harvested to analyze cytokine gene

expression by quantitative real-time PCR (qRT-PCR).

Caco-2 Cell Proliferation Assay
Cell Line: Caco-2 human colorectal adenocarcinoma cells.

Culture Conditions: Cells are maintained in a suitable medium (e.g., DMEM) supplemented

with FBS and antibiotics.

Assay Procedure: Cells are seeded in 96-well plates and allowed to attach. They are then

treated with various concentrations of Resveratrol-3-O-sulfate sodium (e.g., 10-100 µM)
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for a defined period (e.g., 24-72 hours).

Proliferation Measurement: Cell proliferation can be assessed using various methods, such

as the MTT assay, which measures the metabolic activity of viable cells, or by direct cell

counting.

Apoptosis Assay
Cell Line: Caco-2 cells.

Treatment: Cells are treated with Resveratrol-3-O-sulfate sodium at apoptosis-inducing

concentrations (e.g., 25 and 50 µM).

Apoptosis Detection: Apoptosis can be detected using techniques such as Annexin

V/Propidium Iodide (PI) staining followed by flow cytometry analysis. Annexin V binds to

phosphatidylserine exposed on the outer leaflet of the plasma membrane of apoptotic cells,

while PI stains necrotic cells.

Pharmacokinetics
Resveratrol is known for its high oral absorption but also for its rapid and extensive metabolism,

leading to low bioavailability of the parent compound.[10] The primary metabolites found in

circulation are glucuronide and sulfate conjugates, including Resveratrol-3-O-sulfate.[4] These

metabolites can reach high micromolar concentrations in the blood.[11] The half-life of

resveratrol metabolites in plasma is reported to be around 9-10 hours.[10]

Analytical Methods
High-performance liquid chromatography (HPLC) is a widely used and robust technique for the

quantification of resveratrol and its metabolites.[12][13][14]

HPLC Method for Resveratrol Analysis
Column: A C18 reversed-phase column is commonly used.[12][15]

Mobile Phase: A gradient elution using a mixture of an acidic aqueous phase (e.g., 0.05 M

orthophosphoric acid, pH 2.0) and an organic solvent (e.g., methanol or acetonitrile) is

typical.[12][15]
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Detection: UV detection at a wavelength of approximately 306 nm is suitable for resveratrol.

[12]

Validation: The method should be validated according to ICH guidelines, assessing

parameters such as linearity, accuracy, precision, robustness, limit of detection (LOD), and

limit of quantification (LOQ).[12]
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Caption: Inhibition of LPS-induced inflammatory signaling by Resveratrol-3-O-sulfate.
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Caption: Workflow for Caco-2 cell proliferation (MTT) assay.
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Caption: Interaction of Resveratrol-3-O-sulfate with mitoNEET.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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